Cas no 1454849-64-9 (5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]-)

• Product Name: 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]-
• CAS No: 1454849-64-9
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD31540826
• CID: 5160744
• Update Time: 2025-11-01

5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]-

• MDL： MFCD31540826
• Inchi： 1S/C6H7N3O/c1-8-4-5-2-6(3-7)10-9-5/h2,8H,4H2,1H3
• InChI Key： VDCSPDODHQXKEP-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC(CNC)=N1

Additional information on 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]-

Recent Advances in the Study of 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]- (CAS: 1454849-64-9)

The compound 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]-, with the CAS number 1454849-64-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isoxazole core and functionalized with a methylaminomethyl group, exhibits promising pharmacological properties, particularly in the context of targeted drug development and enzyme inhibition. Recent studies have explored its potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research has focused on the compound's mechanism of action. Preliminary findings suggest that 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]- acts as a potent inhibitor of specific kinases involved in cell signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting protein kinases associated with tumor growth, making it a candidate for further development in oncology therapeutics. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of the compound.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's role in modulating neurotransmitter activity. A study conducted by researchers at a leading pharmaceutical institute revealed that 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]- interacts with GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The research employed electrophysiological techniques and animal models to validate these findings, underscoring the compound's versatility in addressing diverse medical conditions.

Another notable advancement involves the optimization of the compound's pharmacokinetic profile. Researchers have synthesized derivatives of 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]- to enhance its bioavailability and reduce off-target effects. A 2024 publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of these derivatives, reporting improved metabolic stability and tissue penetration. Such modifications are critical for advancing the compound from preclinical studies to clinical trials.

Despite these promising developments, challenges remain in the widespread application of 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]-. Issues such as solubility, toxicity, and large-scale synthesis need to be addressed to facilitate its transition into therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these hurdles, with several patents filed in recent years to protect novel synthetic routes and formulations.

In conclusion, 5-Isoxazolecarbonitrile, 3-[(methylamino)methyl]- (CAS: 1454849-64-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties and potential therapeutic applications make it a molecule of great interest. Continued research and development efforts are expected to further elucidate its mechanisms and optimize its clinical utility, paving the way for new treatment modalities in the near future.